3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone

• IUPAC Name: 3-hydroxy-1-[(3-methoxyphenyl)methyl]-3-[[methyl(propan-2-yl)amino]methyl]piperidin-2-one
• InChI: InChI=1S/C18H28N2O3/c1-14(2)19(3)13-18(22)9-6-10-20(17(18)21)12-15-7-5-8-16(11-15)23-4/h5,7-8,11,14,22H,6,9-10,12-13H2,1-4H3
• InChI Key: FXUVILUEJVWXJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CC1(CCCN(C1=O)CC2=CC(=CC=C2)OC)O
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone involves the inhibition of dopamine transporter, which results in increased levels of dopamine in the brain. This increased dopamine level leads to enhanced neurotransmission, which is responsible for the therapeutic effects observed in various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone include the inhibition of dopamine transporter, which leads to increased levels of dopamine in the brain. This increased dopamine level results in enhanced neurotransmission and improved cognitive function, making it a potential therapeutic agent for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone in lab experiments include its high potency and selectivity as a dopamine transporter inhibitor, making it a valuable tool for studying the role of dopamine in various neurological disorders. The limitations of using this compound in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle and synthesize the compound.

Future Directions

The future directions for research on 3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone include the development of novel derivatives with improved pharmacological properties and the investigation of its potential applications in the treatment of other neurological disorders such as depression and addiction. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to explore its potential as a diagnostic tool for various neurological disorders.

Scientific Research Applications

3-hydroxy-3-{[isopropyl(methyl)amino]methyl}-1-(3-methoxybenzyl)-2-piperidinone has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been found to exhibit significant activity as a dopamine transporter inhibitor, making it a potential therapeutic agent for the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).